1-[7-(3-methylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]-N-(1-phenylethyl)piperidine-4-carboxamide

• IUPAC Name: 1-[7-(3-methylphenyl)-4-oxo-3H-thieno[3,2-d]pyrimidin-2-yl]-N-(1-phenylethyl)piperidine-4-carboxamide
• InChI: InChI=1S/C27H28N4O2S/c1-17-7-6-10-21(15-17)22-16-34-24-23(22)29-27(30-26(24)33)31-13-11-20(12-14-31)25(32)28-18(2)19-8-4-3-5-9-19/h3-10,15-16,18,20H,11-14H2,1-2H3,(H,28,32)(H,29,30,33)
• InChI Key: WJSBBDRCMMPKMF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=CSC3=C2N=C(NC3=O)N4CCC(CC4)C(=O)NC(C)C5=CC=CC=C5
• Molecular Formula: C27H28N4O2S
• Molecular Weight: 472.6 g/mol

Description

This compound is a complex organic molecule that contains several functional groups and rings, including a thieno[3,2-d]pyrimidin-2-yl ring, a piperidine ring, and a phenyl ring. It also contains an amide functional group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The thieno[3,2-d]pyrimidin-2-yl ring, the piperidine ring, and the phenyl ring would contribute to the rigidity of the molecule, while the amide functional group could participate in hydrogen bonding.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, thieno[3,2-d]pyrimidines can undergo a variety of reactions due to the presence of the reactive pyrimidine ring.

Scientific Research Applications

Synthesis and Anti-angiogenic Applications

Research on similar piperidine carboxamide derivatives has demonstrated significant anti-angiogenic and DNA cleavage activities. These compounds effectively blocked the formation of blood vessels in vivo, suggesting potential for anticancer therapies by inhibiting tumor angiogenesis and exerting cytotoxic effects through DNA interaction (Vinaya et al., 2017).

Antimicrobial and Anticancer Agents

Novel benzodifuranyl derivatives, including thiazolopyrimidines, have been synthesized and shown to possess anti-inflammatory and analgesic properties. These compounds inhibited cyclooxygenase enzymes (COX-1/COX-2), suggesting their utility as selective COX-2 inhibitors with potential therapeutic applications in inflammation and pain management (Abu‐Hashem et al., 2020).

Novel Synthetic Pathways

Innovative synthetic approaches have been developed for tetrahydrobenzo[b]thiophene and tetrahydrobenzothienopyrimidine derivatives. These methods, including microwave irradiation, offer efficient routes to complex heterocyclic compounds, which could be pivotal in pharmaceutical chemistry and drug development (Abdalha et al., 2011).

Antimicrobial Activity

Pyridothienopyrimidines and related compounds have demonstrated antimicrobial activities, indicating their potential as novel agents against microbial infections. The synthesis of these compounds involves unique pathways, highlighting the importance of heterocyclic chemistry in developing new antimicrobials (Abdel-rahman et al., 2002).

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. Given the biological activity of other thieno[3,2-d]pyrimidines, it could have potential uses in medicinal chemistry.